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Compound of Interest

Compound Name: Acid Yellow 9 monosodium salt

L Get Quote

Cat. No.: B1371584

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 9 monosodium salt, an azo dye, is a versatile chemical compound with
applications spanning environmental science, materials science, and analytical chemistry. This
technical guide provides a detailed overview of its core properties, experimental protocols for
its various applications, and a summary of key quantitative data. Its utility in biodegradation
studies, as a pH indicator, and in dyeing processes for various materials are explored in depth.

Core Properties and Quantitative Data

Acid Yellow 9 monosodium salt is characterized by the following physicochemical properties.
The quantitative data is summarized in the tables below for easy reference.

Property Value

Molecular Weight 379.34 g/mol

Molecular Formula C12H10N3NaOsS2

Appearance Solid

Synonyms Hydrogen 4-aminoazobenzene-3,4'-

disulphonate sodium salt, C.l. 13015

© 2025 BenchChem. All rights reserved.

1/8 Tech Support


https://www.benchchem.com/product/b1371584?utm_src=pdf-interest
https://www.benchchem.com/product/b1371584?utm_src=pdf-body
https://www.benchchem.com/product/b1371584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of Acid Yellow 9 Monosodium Salt

Wavelength (nm) Molar Absorptivity (&) Solvent/Condition

~390 Not specified Basic aqueous solution

Acidic agueous solution (pH

~500 Not specified
1.40- 0.44)

Table 2: UV-Vis Absorption Data

Experimental Protocols

This section details the methodologies for key experiments involving Acid Yellow 9
monosodium salt.

Biodegradation by Pseudomonas fluorescens

Acid Yellow 9 monosodium salt can be utilized as a sole source of carbon and nitrogen by
the bacterium Pseudomonas fluorescens, making it a model compound for bioremediation

studies.
Experimental Protocol:
o Bacterial Cultivation: Cultivate Pseudomonas fluorescens in a suitable nutrient medium.

o Dye Exposure: Introduce Acid Yellow 9 monosodium salt to the bacterial culture at a
concentration of 50-200 mg/L.

e Incubation: Maintain the culture at a growth temperature of 30-37°C.

o Degradation Monitoring: At regular intervals, withdraw aliquots of the culture medium.
Centrifuge the samples to pellet the bacterial cells and collect the supernatant.

o Analysis: Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at
the dye's maximum absorbance wavelength to determine the decrease in concentration over
time. Alternatively, use High-Performance Liquid Chromatography (HPLC) for a more
detailed analysis of the dye and its degradation products.
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Biodegradation Experimental Workflow.

pH-Dependent Colorimetric Analysis in Multilayer Films

Acid Yellow 9 exhibits significant color changes in response to pH variations, a property that
can be harnessed in the development of pH sensors.

Experimental Protocol:

o Substrate Preparation: Clean glass microscope slides by immersing them in a piranha
solution (a mixture of sulfuric acid and hydrogen peroxide) for 24 hours.

o Film Assembly: Use a layer-by-layer assembly technique to deposit multilayer films of a
cationic polyelectrolyte (e.g., poly(allylamine hydrochloride)) and Acid Yellow 9 onto the
prepared glass slides.

e pH Exposure: Submerge the multilayer films into aqueous solutions of varying pH (e.g., from
0.2 to 2.2) for 30 seconds to allow for equilibration.

e Drying: Gently dry the films with a stream of air.

e Spectroscopic Analysis: Immediately analyze the films using a UV-Vis spectrophotometer to
record the absorption spectra at different pH values. The color change from yellow/orange to
red and then to deep blue at very low pH can be quantified by observing the shifts in the
absorption peaks.[1]
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pH-Dependent Analysis Workflow.

Dyeing of Textiles and Leather

Acid Yellow 9 is used for dyeing protein fibers such as silk and wool, as well as synthetic

polyamides like nylon. It is also employed in leather dyeing.
» Fabric Preparation: Wash the silk fabric to remove any sizing or impurities.

o Dye Bath Preparation: In a stainless steel pot, dissolve the Acid Yellow 9 powder in hot water
(below simmering temperature). The amount of dye required is typically 2-4% of the dry

weight of the fabric for a medium shade.
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Dyeing: Add the pre-wetted silk to the dyebath. Stir for several minutes.

Acidification: Add white vinegar or citric acid to the dyebath to lower the pH.

Heating: Maintain the temperature just below a simmer and stir for 20-30 minutes.

Rinsing: Remove the fabric from the dyebath, and rinse with a neutral soap and then with
cool water until the water runs clear.

Dye Bath Preparation: Prepare a dyebath containing water, the polyamide material, and the
Acid Yellow 9 dye.

pH Control: Initially, the pH of the dyebath should be high enough to inhibit the dye from
striking the material too quickly. An alkaline composition can be added to achieve this.

Acid Donor Addition: Add an acid-producing agent (acid donor) to the dyebath.

Heating: Gradually raise the temperature of the dyebath (e.g., at a rate of 1.5°F per minute to
180°F). The heat will cause the acid donor to hydrolyze, slowly decreasing the pH. This
controlled pH drop allows for a gradual and uniform diffusion of the dye into the polyamide
fibers.

Rinsing: Once the desired shade is achieved and the dyebath is exhausted, rinse the
material thoroughly.

Leather Preparation: The leather is typically wetted in an alkaline solution (e.g., with
ammonia) before dyeing.

Dye Bath Preparation: Prepare a dyebath with water at approximately 60°C.

Dyeing: The leather is introduced into the dyebath containing the Acid Yellow 9 dye.

Fixation: After a period of dyeing to allow for penetration, an acid (such as formic acid) is
added to the dyebath to fix the dye to the leather fibers.

Rinsing and Finishing: The dyed leather is then rinsed and undergoes further finishing
processes.
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Logical Flow for Dyeing Processes.
Conclusion

Acid Yellow 9 monosodium salt is a valuable compound for a range of scientific applications.
Its utility in studying microbial degradation pathways offers insights into bioremediation

strategies. Its distinct pH-dependent colorimetric properties make it a candidate for the

development of novel sensor technologies. Furthermore, its established use in the dyeing

industry for protein and polyamide fibers underscores its practical importance. The
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experimental protocols provided in this guide serve as a foundational resource for researchers
and professionals working with this versatile azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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